Ethyl 5-methyl-1H-1,2,4-triazole-3-carboxylate

• IUPAC Name: ethyl 5-methyl-1H-1,2,4-triazole-3-carboxylate
• InChI: InChI=1S/C6H9N3O2/c1-3-11-6(10)5-7-4(2)8-9-5/h3H2,1-2H3,(H,7,8,9)
• InChI Key: TXHKICGVVGEHBN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NNC(=N1)C
• Molecular Formula: C6H9N3O2
• DSSTOX Substance ID: DTXSID40440269
• Molecular Weight: 155.15 g/mol
• CAS RN: 40253-47-2

Description

Ethyl 5-methyl-1H-1,2,4-triazole-3-carboxylate, also known as EMCTC, is an organic compound that is commonly used as a reagent in scientific research. It is a heterocyclic compound with a unique structure of three fused rings and has a wide range of applications in organic synthesis, pharmaceuticals, and materials science. EMCTC is a highly versatile compound and can be used in a variety of reactions, including Diels-Alder reactions, esterification reactions, and ring-closing metathesis (RCM) reactions.

Scientific Research Applications

Structural Diversity in Coordination Polymers

Ethyl 5-methyl-1H-1,2,4-triazole-3-carboxylate demonstrates significant potential in the synthesis of coordination polymers. For instance, research by Cisterna et al. (2018) explored the synthesis of Cd(II) coordination polymers using this compound as a key ligand. These polymers exhibit diverse structures and properties, indicating the compound's role in advancing material science, particularly in metal–organic frameworks (Cisterna et al., 2018).

Importance in Organic Synthesis

This compound serves as a crucial building block in organic synthesis. Khomenko et al. (2016) demonstrated that carboxylic acid hydrazides undergo cyclocondensation with ethyl carbethoxyformimidate to yield 5-substituted ethyl 1,2,4-triazole-3-carboxylates, emphasizing its role in synthesizing diverse organic compounds (Khomenko et al., 2016).

Synthesis of Azamethine Dyes

This compound contributes to the synthesis of azamethine dyes. Bailey (1977) outlined the synthesis of 1H-pyrazolo[3,2-c]-s-triazoles and derived azamethine dyes, highlighting the compound's utility in dye chemistry and its potential applications in colorant industries (Bailey, 1977).

Versatile Synthesis Pathways

Research by Chudinov et al. (2015) developed an efficient synthesis route for 5-substituted 1H-1,2,4-triazole-3-carboxylates, showcasing the versatility of this compound in generating various chemical structures under mild conditions (Chudinov et al., 2015).

Application in Heterocyclic Chemistry

Grebenkina et al. (2020) proposed a mild method for synthesizing derivatives of 5-substituted 1H-1,2,4-triazole-3-carboxylic acids from ethyl β-N-Boc-oxalamidrazone, demonstrating the compound's significant role in heterocyclic chemistry (Grebenkina et al., 2020).

Advancements in Chemical Synthesis

Dzygiel et al. (2004) investigated the synthesis and properties of N-acetylated derivatives of methyl 5-amino-1H-[1,2,4]triazole-3-carboxylate, providing insights into the chemical behavior and potential applications of these compounds in various fields of chemistry (Dzygiel et al., 2004).

Safety and Hazards

The safety information for Ethyl 5-methyl-1H-1,2,4-triazole-3-carboxylate indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and if in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing (P305+P351+P338).

Mechanism of Action

Mode of Action

It is known that 1,2,4-triazole derivatives can interact with various biological targets, leading to a wide range of potential effects .

Biochemical Pathways

It’s worth noting that 1,2,4-triazole derivatives have been associated with various biological activities, suggesting that they may interact with multiple pathways .